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Compound of Interest

Compound Name: DC 517

Cat. No.: B1669874

For Researchers, Scientists, and Drug Development Professionals

Introduction

DC_517 is a potent and selective non-nucleoside inhibitor of DNA methyltransferase 1
(DNMT1), a key enzyme in the regulation of DNA methylation.[1][2] With an IC50 of 1.7 uM and
a Kd of 0.91 uM for DNMT1, DC_517 serves as a valuable tool for studying the role of DNA
methylation in various biological processes, including cancer development.[1][2][3] It has been
shown to inhibit the proliferation of cancer cell lines such as HCT116 (human colon cancer)
and Capan-1 (human pancreatic adenocarcinoma) and to induce apoptosis.[1][3] Proper
preparation of a stock solution is the first critical step for accurate and reproducible
experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing
DC_517 stock solutions due to its high solubilizing capacity for this compound.

Data Presentation
Physicochemical Properties of DC_517
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Property Value Reference

Molecular Formula C33H35N302 [1]

Molecular Weight 505.66 g/mol [1]

CAS Number 500017-70-9 [1]

Appearance White to off-white solid powder  [1]

Purity >98% [1]
Solubility of DC_517

Solvent Solubility Reference

DMSO = 50 mg/mL (~98.88 mM) [11[3]
Biological Activity of DC_517

Target Metric Value Reference

DNMT1 IC50 1.7 uM [1][21[3]

DNMT1 Kd 0.91 pM [1][21[3]

Experimental Protocols
Materials and Equipment

o DC_517 powder

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Calibrated micropipettes and sterile, filtered pipette tips

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO), =99.7% purity
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e Optional: Sonicator water bath

o Personal Protective Equipment (PPE): chemical-resistant gloves (butyl rubber or neoprene
recommended), safety goggles, and a lab coat.[4]

Safety Precautions for Handling DMSO

DMSO is an excellent solvent that can readily penetrate the skin and may carry dissolved
substances with it.[4][5] Therefore, it is crucial to handle it with care in a well-ventilated area,
preferably within a fume hood.[4][6] Always wear appropriate PPE, including chemical-resistant
gloves, safety goggles, and a lab coat.[4][7] Avoid direct contact with skin and eyes. In case of
contact, rinse the affected area thoroughly with water.[7][8] Consult the Safety Data Sheet
(SDS) for DMSO for complete safety information.[5][6][8]

Protocol for Preparing a 50 mM DC_517 Stock Solution
in DMSO

This protocol describes the preparation of a 50 mM stock solution of DC_517 in DMSO. The
concentration can be adjusted based on experimental needs.

e Preparation:

o Bring the DC_517 powder and DMSO to room temperature before use. DMSO is
hygroscopic, meaning it readily absorbs moisture from the air, so it is crucial to keep the
container tightly sealed when not in use.[9][10] For best results, use a fresh, unopened
bottle of anhydrous DMSO or DMSO that has been properly stored over molecular sieves.

» Weighing DC_517:

o On a calibrated analytical balance, carefully weigh the desired amount of DC_517 powder.
For example, to prepare 1 mL of a 50 mM stock solution, you will need:

= Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
» Mass (mg) = 0.050 mol/L x 0.001 L x 505.66 g/mol x 1000 mg/g = 25.28 mg

o Transfer the weighed powder into a sterile microcentrifuge tube or an amber glass vial.
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 Dissolving in DMSO:

o Using a calibrated micropipette, add the calculated volume of DMSO to the vial containing
the DC_517 powder. For the example above, add 1 mL of DMSO.

o Tightly cap the vial and vortex the solution until the DC_517 powder is completely
dissolved. A clear solution should be obtained.

o If the compound does not dissolve readily, gentle warming in a 37°C water bath or brief
sonication can be used to aid dissolution.[3]

o Storage of Stock Solution:

o Once the DC_517 is fully dissolved, it is recommended to aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes.[11][12] This prevents
contamination and degradation from repeated freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (for up to 6 months or longer).[1][12] Properly stored, the DMSO stock solution
can be stable for up to two years at -80°C.[3]

Preparation of Working Solutions

To prepare a working solution for your experiment, thaw an aliquot of the DC_517 stock
solution at room temperature. Dilute the stock solution to the desired final concentration using
the appropriate cell culture medium or buffer. It is important to ensure that the final
concentration of DMSO in the working solution is low (typically <0.5%) to avoid solvent-induced
toxicity to cells.[12]

Visualization
Signaling Pathway of DC_517 Action
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Caption: Mechanism of action of DC_517 as a DNMT1 inhibitor.

Experimental Workflow for Preparing DC_517 Stock
Solution
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Caption: Workflow for preparing DC_517 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Preparing DC_517
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669874#preparing-dc-517-stock-solution-with-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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